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Compound of Interest

Compound Name: (1-Ethylpiperidin-4-YL)methanol

Cat. No.: B150792

Technical Guide: (1-Ethylpiperidin-4-
YL)methanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
and a potential synthesis protocol for (1-Ethylpiperidin-4-YL)methanol. This document is
intended to serve as a foundational resource for researchers and professionals in the fields of
medicinal chemistry and drug development.

Molecular Structure and Properties

(1-Ethylpiperidin-4-YL)methanol is a substituted piperidine derivative characterized by an
ethyl group attached to the piperidine nitrogen (position 1) and a hydroxymethyl group at the 4-
position. The presence of the tertiary amine and the primary alcohol functional groups makes it
a valuable building block in the synthesis of more complex molecules, particularly for the
development of novel therapeutic agents.

Molecular Structure

The structure of (1-Ethylpiperidin-4-YL)methanol consists of a central piperidine ring. An
ethyl group (-CH2CHs3) is bonded to the nitrogen atom, and a methanol group (-CH20H) is
attached to the carbon atom at the fourth position of the ring.
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Physicochemical Data

A summary of the key quantitative data for (1-Ethylpiperidin-4-YL)methanol is presented in

the table below.

Property Value Source

Molecular Formula CsH17NO PubChem

Molecular Weight 143.23 g/mol EvitaChem[1]

Monoisotopic Mass 143.13101 Da PubChemLite[2]

IUPAC Name (1-ethylpiperidin-4-yl)methanol

Canonical SMILES CCN1cCcc(cer)co PubChemLite[2]

InChl Key FLOQYJOORROJQU- PubChemLite[2]
UHFFFAOYSA-N

Predicted XlogP 0.7 PubChemLite[2]

Synthesis Protocol

While specific experimental literature for the synthesis of (1-Ethylpiperidin-4-YL)methanol is

not widely published, a reliable synthetic route can be extrapolated from established methods

for analogous compounds, such as 1-methyl-4-piperidinemethanol[3]. The proposed method

involves the reduction of an ester precursor, ethyl 1-ethyl-4-piperidinecarboxylate.

Proposed Synthesis Workflow

The logical workflow for the synthesis is depicted in the diagram below. It begins with the

starting material, ethyl 4-piperidinecarboxylate, which undergoes N-ethylation followed by the

reduction of the ester to yield the final product.
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Step 1: N-Ethylation

Starting Material

Ethyl lodide (CzHsl)
Ethyl 4-piperidinecarboxylate Base (e.g., K2CO3)
Solvent (e.g., Acetonitrile)

N-Alkylatign

Step 2: Reduction

\

Reducing Agent (e.g., LiAIH4)

Ethyl 1-ethyl-4-piperidinecarboxylate Solvent (e.g.. THF)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150792#1-ethylpiperidin-4-yl-methanol-molecular-
structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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